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Compound of Interest

Compound Name: 1,2-Cyclododecanediol
CAS No.: 15199-41-4
Cat. No.: B095524
Get Quote
. J

1,2-Cyclododecanediol: Laboratory Disposal & Safety Guide

Executive Summary

1,2-Cyclododecanediol (CAS: 1129-57-3) is a cyclic vicinal diol often used as a synthetic
intermediate or monomer in polymer chemistry.[1][2][3][4][5] While it is not classified as a P-
listed or U-listed acute toxin under US RCRA regulations, its lipophilic nature and high melting
point present specific operational hazards—yprimarily drain clogging and aquatic toxicity.[1][3][4]

[5]

This guide provides a self-validating disposal protocol based on the Structural Analogue
Principle. In the absence of isomer-specific toxicological data, we apply the safety profiles of its
nearest neighbors (Cyclododecanol and 1,2-Decanediol) to ensure maximum personnel and
environmental protection.[1][3][4][5]

Chemical Profile & Hazard Identification

Note on Data Scarcity: Specific SDS data for the 1,2-isomer is often limited compared to the
linear 1,12-isomer. The data below synthesizes properties from validated structural analogues
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to establish a safety margin.

Property

Value | Characteristic

Operational Implication

Physical State

Solid (Crystalline/Waxy)

Do not pour down drains. Will

solidify and block plumbing.[1]
[31[41[5]

Melting Point

~50-80°C (Isomer dependent)

Requires heating for liquid
transfer; solidifies rapidly on
cooling.[1][3][4][5]

Water Solubility

Negligible (<0.1%)

High Bioaccumulation

Potential. Toxic to aquatic life.

[11(3][41[5]

Flash Point

>110°C (Estimated)

Combustible, but not
Flammable (Class 111B).[1][3][4]

[5]

Primary Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H411 (Aquatic Tox.)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

[11(3][41[5]

Pre-Disposal Protocol: The "Phase-Check" System

Before disposal, you must categorize the waste based on its current phase.[1][3][4][5] This

prevents the costly mistake of mixing solid organic waste with liquid solvent waste, which

complicates incineration.[1][3][4][5]

A. Solid Waste (Pure Substance)[1][3][4][5]

o Classification: Non-Halogenated Organic Solid.[1][3][4][5]

o Container: High-density polyethylene (HDPE) wide-mouth jar or fiber drum with liner.[1][3][4]

[5]

e Labeling: "Non-Hazardous Chemical Waste: 1,2-Cyclododecanediol."[1][3][4][5]
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o Note: Even if technically "non-hazardous" by RCRA characteristic definition, label as
chemical waste to ensure incineration rather than landfilling.[1][3][4][5]

B. Liquid Waste (In Solution)[1][3][4][5]

 Critical Check: Identify the solvent.[1][3][4][5] The solvent dictates the waste stream, not the
diol.[1][31[4]1[5]

e Scenario 1: Dissolved in Acetone/Methanol/Ethanol.[1][4]

o Stream: Flammable Non-Halogenated Organic Solvents.[1][3][4][5]
e Scenario 2: Dissolved in Dichloromethane (DCM)/Chloroform.

o Stream: Halogenated Organic Solvents.[1][3][4][5]

o Warning: Do not mix with Scenario 1 waste.

Operational Disposal Workflow

The following decision tree illustrates the logic for segregating 1,2-Cyclododecanediol waste

streams.
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Waste Generation:

1,2-Cyclododecanediol

Determine Physical Phase

Dry Solid \ Dissolved

Solution / Mother Liquor

Solid / Precipitate

Identify Solvent Base

Bag & Tag

Halogenated Solvent?
(DCM, Chloroform)

No (Acetone/EtOH)

Container: Flammable Solvents
(Non-Halogenated)

Container: Halogenated Waste
((RELNOEAETs)]

Container: Solid Organic Waste

(Wide-Mouth Drum)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 1,2-Cyclododecanediol waste based on physical state
and solvent composition.

Emergency Response Procedures
Spill Management (Solid)
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Isolate: Mark the area.[1][2][3][4][5]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1][3][4][5] If dust is visible, use an
N95 dust mask to prevent respiratory irritation.[1][3][4][5]

Sweep: Use a dustpan and brush.[1][3][4][5] Do not use water (this will spread the lipophilic
material and make the floor slippery).[1][3][4][5]

Clean: Wipe the surface with an ethanol-soaked paper towel to solubilize residue, then wash
with soap and water.[1][3][4][5]

Spill Management (Liquid/Solution)

Absorb: Use vermiculite or polypropylene pads.[1][3][4][5]

Ventilate: If the solvent is volatile (e.g., DCM), ensure fume hood is active or evacuate the
immediate area.[1][3][4][5]

Disposal: Place absorbent materials into the solid waste container matching the solvent
class (Halogenated vs. Non-Halogenated).[1][3][4][5]

Regulatory & Environmental Context

US EPA (RCRA): 1,2-Cyclododecanediol is not a listed hazardous waste.[1][3][4][5]
However, under 40 CFR 261.3, mixtures containing listed solvents (F-listed) become
hazardous waste by the "Mixture Rule."[1][3][5]

Ecological Impact: Cyclic aliphatic alcohols are resistant to biodegradation.[1][3][4][5]
Discharge into sewer systems is strictly prohibited under the Clean Water Act due to high
Biological Oxygen Demand (BOD) and potential toxicity to aquatic microorganisms.[1][3][4]

[5]

References
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« US Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved January 29, 2026, from [Link][1][3]

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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